Cas no 43024-61-9 (Ethyl 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 43024-61-9
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 55649
• PubChem ID: 11543008
• Update Time: 2025-05-20

Ethyl 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate
• BUTTPARK 19
• BUTTPARK 199-05
• BUTTPARK 19\\09-05
• ethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• 7-Hydroxy-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• NVDWGKJXHWMJEU-UHFFFAOYSA-N
• KCRIHOOVSNHMLN-UHFFFAOYSA-N
• STL032692
• ethyl7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate
• AN-584/43510749
• AKOS005692342
• AS-32114
• SCHEMBL3620953
• MFCD00104600
• CS-0080434
• Z2197092412
• SCHEMBL960054
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 4,7-dihydro-7-oxo-, ethyl ester
• Ethyl 7-Oxo-4 pound not7-dihydropyrazolo[1 pound not5-a]pyrimidine-6-carboxylate
• A876493
• ethyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• CS-0080415
• FT-0744765
• AMY36675
• SY019658
• 29274-18-8
• A872775
• MFCD00973857
• CHEMBL377939
• EN300-219991
• AC-28357
• ethyl 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• 43024-61-9
• AKOS015856307
• DB-068089
• ETHYL 7-OXO-4H-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• Ethyl 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD00973857
• Inchi： 1S/C9H9N3O3/c1-2-15-9(14)6-5-10-7-3-4-11-12(7)8(6)13/h3-5,11H,2H2,1H3
• InChI Key： XLPSGPQQTUJWJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=CNN2C1=O)=O

Computed Properties

• Exact Mass: 207.06400
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 0.1

Experimental Properties

• Density: 1.47
• PSA: 76.72000
• LogP: 0.61160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 43024-61-9)

Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 43024-61-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industries are increasingly exploring its derivatives for their role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

The molecular structure of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate features a pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system combining pyrazole and pyrimidine rings. The presence of the 7-hydroxy and 6-carboxylate functional groups enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. This compound is often utilized in the development of small-molecule inhibitors, which are critical in treating diseases like cancer, diabetes, and autoimmune disorders. Its CAS No. 43024-61-9 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry.

In recent years, the demand for pyrazolopyrimidine derivatives has surged, driven by their potential in precision medicine and targeted therapy. For instance, the compound’s ability to modulate kinase activity aligns with the growing interest in kinase inhibitors, a hot topic in oncology research. Additionally, its applications in agrochemicals have been explored, particularly in designing eco-friendly pesticides with minimal environmental impact. These trends are reflected in search engine queries, where terms like "pyrazolopyrimidine synthesis" and "7-hydroxypyrazolo[1,5-a]pyrimidine applications" are increasingly popular.

The synthesis of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and reduce waste, addressing the industry’s shift toward sustainable practices. Analytical methods like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring its purity and suitability for further applications.

From a commercial perspective, CAS No. 43024-61-9 is listed in catalogs of leading chemical suppliers, catering to both academic and industrial researchers. Its price and availability are influenced by factors such as raw material costs and regulatory requirements. As the pharmaceutical industry continues to prioritize drug repurposing and fragment-based drug design, compounds like Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate are likely to remain in high demand.

In conclusion, Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 43024-61-9) represents a promising scaffold in modern chemistry. Its versatility, coupled with the rising interest in heterocyclic compounds for therapeutic and agricultural uses, positions it as a key player in future innovations. For researchers seeking reliable data, platforms like Reaxys and SciFinder provide extensive literature on its properties and applications, further underscoring its scientific relevance.